Cas no 4815-24-1 (Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate)

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate structure
4815-24-1 structure
Product Name:Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
CAS No:4815-24-1
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD00085051
CID:332020
PubChem ID:253661937
Update Time:2025-04-19

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
    • 2-​Amino-​4,​5-​dimethyl-​3-​thiophenecarboxylic Acid Ethyl Ester
    • 3-Thiophenecarboxylicacid, 2-amino-4,5-dimethyl-, ethyl ester
    • Ethyl-2-amino-4,5-dimethylthiophene-3-carboxylate
    • 2-Amino-4,5-dimethylthiophene-3-carboxylic Acid Ethyl Ester
    • E1005
    • 2-amino-4,5-dimethylthiophene-3-carboxylate
    • 2-amino-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
    • FS-1490
    • SR-01000394020
    • SR-01000394020-1
    • EINECS 225-387-5
    • ethyl2-amino-4,5-dimethylthiophene-3-carboxylate
    • CCG-103558
    • IFLab1_003294
    • BCP29817
    • SCHEMBL1622309
    • Z56926601
    • EN300-02306
    • Ethyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate
    • SY050554
    • 2-amino-4,5-dimethyl-3-ethoxycarbonyl-thiophene
    • J-520692
    • UNII-R50Y14M25S
    • 2-Amino-4,5-dimethyl-thiophen-3-carboxylic acid, ethyl ester
    • 4815-24-1
    • Ethyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate #
    • FT-0625924
    • 2-amino-4,5-dimethyl-3-thiophenecarboxylic acid, ethyl ester
    • HMS1421F16
    • F0777-0822
    • 2-Amino-4,5-dimethyl-thiophen-3-carbonsaeureethylester
    • 3-Thiophenecarboxylic acid, 2-amino-4,5-dimethyl-, ethyl ester
    • 2-Amino-4,5-dimethyl-3-thiophenecarboxylic acid ethyl ester
    • BB 0217614
    • VU0006186-3
    • AH-232/03154052
    • ethyl-2-amino-4,5-dimethyl-thiophene-3-carboxylate
    • 2-AMINO-3-(ETHOXYCARBONYL)-4,5-DIMETHYLTHIOPHENE
    • NSC86908
    • AKOS000104192
    • MFCD00085051
    • NSC 86908
    • ethyl 2-amino-4,5-dimethyl-thiophene-3-carboxylate
    • DTXSID30197437
    • R50Y14M25S
    • 2-amino-3-carbethoxy-4,5-dimethylthiophene
    • Ethyl 2-amino-4,5-dimethyl3-thenoate
    • NS00031771
    • NSC-86908
    • CS-W015637
    • NCIOpen2_001273
    • STK035422
    • ALBB-001577
    • BBL008397
    • DTXCID40119928
    • DB-070917
    • MDL: MFCD00085051
    • Inchi: 1S/C9H13NO2S/c1-4-12-9(11)7-5(2)6(3)13-8(7)10/h4,10H2,1-3H3
    • InChI Key: JYSDXODDWAQWJR-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C(C)=C1C)N

Computed Properties

  • Exact Mass: 199.06700
  • Monoisotopic Mass: 199.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 80.6A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.185
  • Melting Point: 90.0 to 94.0 deg-C
  • Boiling Point: 302.9 °C at 760 mmHg
  • Flash Point: 137 °C
  • Refractive Index: 1.567
  • PSA: 80.56000
  • LogP: 2.70500
  • Solubility: Uncertain
  • λmax: 310(MeOH)(lit.)

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate Security Information

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate Pricemore >>

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